Cas no 239-90-7 (Dinaphtho[1,2-b:2',3'-d]furan(6CI,7CI,8CI,9CI))

• Product Name: Dinaphtho[1,2-b:2',3'-d]furan(6CI,7CI,8CI,9CI)
• CAS No: 239-90-7
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 253565
• PubChem ID: 21087988
• Update Time: 2025-04-19

Dinaphtho[1,2-b:2',3'-d]furan(6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Dinaphtho[1,2-b:2',3'-d]furan(6CI,7CI,8CI,9CI)
• dinaphtho[2,1-b,2',3'-d]furan
• 2',3'-d]furan
• 2,3-d]furan200µg
• Dinaphtho<1,2-b:2',3'-d>furan
• SCHEMBL5469700
• 12-oxapentacyclo[11.8.0.02,11.04,9.014,19]henicosa-1(13),2,4,6,8,10,14,16,18,20-decaene
• 239-90-7
• DTXSID90610657
• Dinaphtho[1,2-b:2',3'-d]furan

• Inchi： 1S/C20H12O/c1-2-7-15-12-19-18(11-14(15)6-1)17-10-9-13-5-3-4-8-16(13)20(17)21-19/h1-12H
• InChI Key： BTFMGNUTUKSEES-UHFFFAOYSA-N
• SMILES： O1C2C=C3C=CC=CC3=CC=2C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 268.08900
• Monoisotopic Mass: 268.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 1.285
• Boiling Point: 486.9 °C at 760 mmHg
• Flash Point: 271.6 °C
• PSA: 13.14000
• LogP: 5.89240